Cas no 1256467-44-3 (2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one
• CAS No: 1256467-44-3
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 5914840
• PubChem ID: 70658308
• Update Time: 2025-06-24

2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one
• AKOS017561884
• SCHEMBL12086472
• EN300-1931763
• 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethanone
• 1256467-44-3
• 3'-Fluoro-5'-methyl-2,2,2-trifluoroacetophenone
• Ethanone, 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)-

• MDL： MFCD11113545
• Inchi： 1S/C9H6F4O/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： DYTIJUNDYQTOSH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC(F)=C1)C(F)(F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 202.8±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one

Professional Introduction to 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one (CAS No. 1256467-44-3)

2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1256467-44-3, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate the electronic properties, metabolic stability, and biological activity of the parent structure. The structural motif of this ketone, featuring a trifluoromethyl group and a fluoro-substituted methylphenyl ring, positions it as a promising candidate for further exploration in drug discovery and molecular design.

The synthesis of 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one involves sophisticated organic transformations that highlight the importance of fluorine chemistry in modern drug development. The introduction of fluorine atoms into organic molecules is a well-established strategy to enhance pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. In this particular compound, the trifluoromethyl group (CF₃) contributes to increased lipophilicity and resistance to oxidative degradation, while the fluoro-substituted phenyl ring enhances interactions with biological targets. These features make it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one with greater precision. Studies have demonstrated that fluorinated aromatic ketones can exhibit potent inhibitory effects on various enzymatic targets, including kinases and proteases. For instance, derivatives of this compound have shown promise in preclinical trials as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The ability to fine-tune the electronic and steric properties of the molecule through strategic fluorination allows for the development of highly selective inhibitors with improved therapeutic profiles.

The role of fluorine in modulating pharmacological properties is further exemplified by its impact on receptor binding affinity. Fluorinated aromatic systems often exhibit enhanced binding interactions with biological targets due to their ability to engage in multiple non-covalent interactions such as hydrogen bonding and π-stacking. In the case of 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one, the fluoro-substituted phenyl ring can interact favorably with hydrophobic pockets in protein receptors, leading to increased potency and reduced off-target effects. This has opened up new avenues for designing drugs that are both effective and well-tolerated.

Moreover, the metabolic stability of 2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one is a key consideration in drug development. Fluorinated compounds are known to resist metabolic degradation by enzymes such as cytochrome P450 (CYP450), which are responsible for metabolizing many pharmaceuticals. This resistance translates into longer half-lives and improved bioavailability for drugs containing fluorine moieties. Such attributes are particularly valuable in chronic disease management where consistent drug levels are essential for therapeutic efficacy.

In conclusion,2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-one represents a fascinating example of how strategic incorporation of fluorine into organic molecules can lead to the development of novel therapeutic agents with enhanced pharmacological properties. Its structural features make it a versatile scaffold for further derivatization and optimization in drug discovery programs. As research continues to uncover new applications for fluorinated compounds,CAS No. 1256467-44-3 will undoubtedly remain at the forefront of medicinal chemistry innovation.